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Echitovenidine Echitovenidine
Brand Name: Vulcanchem
CAS No.: 7222-35-7
VCID: VC0162013
InChI: InChI=1S/C26H32N2O4/c1-16(2)14-21(29)32-17(3)25-10-7-12-28-13-11-26(24(25)28)19-8-5-6-9-20(19)27-22(26)18(15-25)23(30)31-4/h5-6,8-9,14,17,24,27H,7,10-13,15H2,1-4H3/t17?,24-,25-,26-/m0/s1
SMILES: CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C
Molecular Formula: C26H32N2O4
Molecular Weight: 436.5 g/mol

Echitovenidine

CAS No.: 7222-35-7

Reference Standards

VCID: VC0162013

Molecular Formula: C26H32N2O4

Molecular Weight: 436.5 g/mol

Echitovenidine - 7222-35-7

CAS No. 7222-35-7
Product Name Echitovenidine
Molecular Formula C26H32N2O4
Molecular Weight 436.5 g/mol
IUPAC Name methyl (1R,12R,19R)-12-[1-(3-methylbut-2-enoyloxy)ethyl]-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate
Standard InChI InChI=1S/C26H32N2O4/c1-16(2)14-21(29)32-17(3)25-10-7-12-28-13-11-26(24(25)28)19-8-5-6-9-20(19)27-22(26)18(15-25)23(30)31-4/h5-6,8-9,14,17,24,27H,7,10-13,15H2,1-4H3/t17?,24-,25-,26-/m0/s1
Standard InChIKey JJCJKGZUGDPHMN-RURBMAKNSA-N
Isomeric SMILES CC([C@@]12CCCN3[C@@H]1[C@@]4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C
SMILES CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C
Canonical SMILES CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C
Appearance Powder
Synonyms echitovenidine
PubChem Compound 23650
Last Modified Dec 23 2021
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